Cas no 2757618-86-1 (1-((3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)piperidine)

1-((3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)piperidine is a boronic ester derivative featuring a sulfonylpiperidine moiety. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The tetramethyl dioxaborolane group enhances stability and handling under ambient conditions, while the phenylsulfonylpiperidine scaffold offers versatility in medicinal chemistry and materials science applications. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a valuable reagent for constructing carbon-carbon bonds in pharmaceutical and agrochemical research. The compound is typically handled under inert conditions to preserve its boronic ester functionality.
1-((3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)piperidine structure
2757618-86-1 structure
Product Name:1-((3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)piperidine
CAS No:2757618-86-1
MF:C17H26BNO4S
MW:351.268643856049
CID:5086693
PubChem ID:57415786
Update Time:2026-03-02

1-((3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 2757618-86-1
    • 3-(PIPERIDIN-1-YLSULFONYL)PHENYLBORONIC ACID PINACOL ESTER
    • 1-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZENESULFONYL]PIPERIDINE
    • F73387
    • 1-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}piperidine
    • 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylpiperidine
    • 1-((3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)piperidine
    • 3-(Piperidin-1-ylsulfonyl)phenylboronic acid, pinacol ester
    • Inchi: 1S/C17H26BNO4S/c1-16(2)17(3,4)23-18(22-16)14-9-8-10-15(13-14)24(20,21)19-11-6-5-7-12-19/h8-10,13H,5-7,11-12H2,1-4H3
    • InChI Key: HFEJTQSCKABOPB-UHFFFAOYSA-N
    • SMILES: N1(S(C2=CC=CC(B3OC(C)(C)C(C)(C)O3)=C2)(=O)=O)CCCCC1

Computed Properties

  • Exact Mass: 351.1675597g/mol
  • Monoisotopic Mass: 351.1675597g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.2Ų

1-((3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)piperidine Pricemore >>

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